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Compound of Interest

Compound Name: 4-Thiazol-2-yl-benzaldehyde

Cat. No.: B171965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Thiazol-2-yl-
benzaldehyde (CAS No. 198904-53-9), a heterocyclic aromatic compound utilized in various

research and development applications. Adherence to the following protocols is crucial for

ensuring personnel safety and maintaining a secure laboratory environment.

Chemical Identification and Physical Properties
Property Value

IUPAC Name 4-(1,3-thiazol-2-yl)benzaldehyde[1]

Synonyms 4-Thiazol-2-yl-benzaldehyde

CAS Number 198904-53-9[1]

Molecular Formula C₁₀H₇NOS[1]

Molecular Weight 189.23 g/mol [2]

Physical State Solid[2]

Hazard Identification and Classification
4-Thiazol-2-yl-benzaldehyde is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard and precautionary statements.
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GHS Hazard Classification[1]

Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1 / Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

GHS Pictograms

Pictogram Description

Skull and Crossbones (denotes acute toxicity)

Exclamation Mark (denotes irritant, skin

sensitizer, acute toxicity (harmful), narcotic

effects, respiratory tract irritant)

Corrosion (denotes skin corrosion/burns, eye

damage, corrosive to metals)

Hazard and Precautionary Statements[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-_1_3-Thiazol-2-yl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-_1_3-Thiazol-2-yl_benzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/cds007765
https://downloads.ossila.com/msds/btdba.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H318 / H319
Causes serious eye damage /

Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P310 / P312

Immediately call a POISON

CENTER or doctor/physician. /

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Toxicological Information
Specific quantitative toxicological data (LD50/LC50) for 4-Thiazol-2-yl-benzaldehyde is not

readily available. However, data for the structurally related compound, benzaldehyde, is

provided for reference.

Toxicological Data for Benzaldehyde
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Route of Exposure Species Value Reference

Oral LD50 Rat 1300 mg/kg
Not specified in

search results

Dermal LD50 Rabbit >1250 mg/kg
Not specified in

search results

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 4-Thiazol-2-yl-benzaldehyde to

determine the appropriate PPE. The following diagram outlines the minimum recommended

PPE.

Minimum PPE for Handling 4-Thiazol-2-yl-benzaldehyde

Lab Coat
(fully buttoned)

Chemical-resistant Gloves
(e.g., Nitrile)

 
Safety Goggles

 

Click to download full resolution via product page

Minimum required Personal Protective Equipment.

Weighing and Handling Solid Compound
This protocol outlines the steps for safely weighing and handling solid 4-Thiazol-2-yl-
benzaldehyde.
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Start

Work within a certified
chemical fume hood.

Don appropriate PPE
(see PPE diagram).

Place a weigh boat
on the analytical balance

and tare.

Carefully transfer the solid
from the stock bottle to the

weigh boat using a clean spatula.

Record the mass of the solid.

Transfer the weighed solid to the
reaction vessel or container.

Clean the spatula and any
residual solid from the balance.

Dispose of contaminated weigh boat
and gloves as hazardous waste.

End

Click to download full resolution via product page

Workflow for weighing solid 4-Thiazol-2-yl-benzaldehyde.
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Preparation of a Solution
This protocol describes the safe preparation of a solution of 4-Thiazol-2-yl-benzaldehyde.

Preparation: Work within a certified chemical fume hood. Ensure all necessary glassware is

clean and dry.

Don PPE: Wear a lab coat, chemical-resistant gloves, and safety goggles.

Weigh Solid: Following the protocol in section 4.2, weigh the required amount of 4-Thiazol-2-
yl-benzaldehyde.

Add Solvent: To the vessel containing the solid, add the appropriate solvent in portions while

stirring to facilitate dissolution.

Ensure Complete Dissolution: Continue stirring until the solid is completely dissolved. Gentle

heating may be applied if the solvent's properties and the reaction conditions permit, but this

should be done with caution.

Labeling: Clearly label the container with the chemical name, concentration, solvent, date,

and appropriate hazard pictograms.

Storage: Store the solution in a tightly sealed container in a designated and well-ventilated

storage area, away from incompatible materials.

Storage and Incompatibility
Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

containers tightly closed when not in use.

Incompatible Materials: While specific incompatibility data for 4-Thiazol-2-yl-benzaldehyde is

limited, based on its chemical structure (containing thiazole and benzaldehyde moieties), it

should be kept away from:

Strong Oxidizing Agents: May react violently.

Strong Reducing Agents: May lead to hazardous reactions.
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Strong Bases and Acids: Can cause decomposition or violent reactions.

Peroxides: Potential for explosive peroxide formation, a known hazard for aldehydes.

Emergency Procedures
First Aid Measures

Exposure First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.[3]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.[3]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[3]

Ingestion

If swallowed, do NOT induce vomiting. Get

medical aid immediately. Call a poison control

center.[3]

Spill Response
The appropriate response to a spill depends on its size and location. The following diagram

provides a decision-making workflow for handling a solid spill of 4-Thiazol-2-yl-benzaldehyde.
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Solid Spill of
4-Thiazol-2-yl-benzaldehyde

Occurs

Assess the spill.
Is it large or small?

Evacuate the area.
Alert others.

Contact EHS.

Large

Don appropriate PPE
(include respiratory protection

if powder is airborne).

Small

Contain the spill by gently
covering with an inert absorbent
material (e.g., sand, vermiculite).

Carefully sweep or scoop the
material into a labeled

hazardous waste container.

Decontaminate the spill area with
a suitable solvent and then

soap and water.

Dispose of all contaminated
materials as hazardous waste.

Click to download full resolution via product page

Decision workflow for a solid chemical spill.
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Detailed Spill Cleanup Protocol for a Small Spill:

Alert Personnel: Immediately alert others in the vicinity.

Don PPE: Put on a lab coat, safety goggles, and chemical-resistant gloves. If there is a risk

of airborne dust, a respirator may be necessary.

Containment: Gently cover the spill with an inert absorbent material like sand or vermiculite

to prevent the powder from becoming airborne.[4]

Collection: Carefully sweep the absorbed material into a designated hazardous waste

container.[4] Use non-sparking tools if there is any concern about static discharge.

Decontamination: Wipe down the spill area with a cloth dampened with a suitable solvent

(e.g., ethanol), followed by a thorough cleaning with soap and water.

Waste Disposal: All contaminated materials, including gloves, absorbent, and cleaning

cloths, must be placed in a sealed, labeled hazardous waste container for disposal according

to institutional and local regulations.

Disposal Considerations
All waste containing 4-Thiazol-2-yl-benzaldehyde, including unused product, contaminated

materials, and empty containers, must be disposed of as hazardous waste.[5]

Waste Collection: Collect waste in a clearly labeled, sealed, and compatible container.

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. Do not dispose of this chemical down the drain or in regular trash.[5]

This technical guide is intended to provide comprehensive safety and handling information.

Always consult the Safety Data Sheet (SDS) and your institution's specific safety protocols

before working with 4-Thiazol-2-yl-benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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